![molecular formula C7H12F3N B2775338 (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine CAS No. 2248186-89-0](/img/structure/B2775338.png)
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine
Overview
Description
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine, also known as TFMPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFMPA is a chiral amine that contains a trifluoromethyl group and a cyclopropyl ring, which makes it structurally distinct from other amines.
Mechanism of Action
The mechanism of action of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine is not fully understood, but it is known to interact with certain receptors in the brain and other parts of the body. (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine has been shown to have an affinity for the GABA-A receptor, which is involved in the regulation of anxiety and other neurological processes.
Biochemical and Physiological Effects:
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine has been shown to have a range of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant properties. These effects are thought to be mediated through its interaction with the GABA-A receptor.
Advantages and Limitations for Lab Experiments
One of the main advantages of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine is its high enantioselectivity, which makes it a useful tool for the preparation of chiral amines. However, (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine is also relatively expensive and may not be readily available in some research settings.
Future Directions
There are many potential future directions for research on (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine, including the development of new drugs based on its structure and the study of its interactions with other receptors in the body. Additionally, further research is needed to fully understand the mechanism of action of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine and its potential therapeutic applications. Overall, (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine is a promising compound with many potential applications in scientific research.
Synthesis Methods
The synthesis of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine involves the reaction of cyclopropylamine with trifluoroacetaldehyde in the presence of a chiral catalyst. This method yields the desired product with high enantioselectivity, making it a useful tool for the preparation of chiral amines.
Scientific Research Applications
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine has been used in various scientific research applications, including the development of new drugs and the study of biological processes. One of the most significant applications of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine is in the field of drug discovery, where it has been used as a starting material for the synthesis of novel compounds with potential therapeutic properties.
properties
IUPAC Name |
(2R)-2-[1-(trifluoromethyl)cyclopropyl]propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3N/c1-5(4-11)6(2-3-6)7(8,9)10/h5H,2-4,11H2,1H3/t5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUCJAOKHLNBUQG-YFKPBYRVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C1(CC1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN)C1(CC1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-(1,7-dimethyl-2,4-dioxo-8-(m-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate](/img/structure/B2775257.png)
![(1R,5S)-3-Oxabicyclo[3.3.1]nonane-7-carboxylic acid](/img/structure/B2775259.png)
![N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-2-(m-tolyl)acetamide](/img/structure/B2775264.png)
![N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxypropanamide](/img/structure/B2775269.png)
![4-((2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)methyl)-N-(o-tolyl)piperidine-1-carboxamide oxalate](/img/structure/B2775271.png)
![N-[(1-Phenylimidazol-2-yl)methyl]prop-2-enamide](/img/structure/B2775273.png)
![5-methyl-N'-[(E)-2-phenylethenyl]sulfonyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide](/img/structure/B2775274.png)
![3-Methyl-1-[2-(morpholin-4-yl)ethyl]thiourea](/img/structure/B2775276.png)
